Cas no 25566-04-5 (3-phenylazetidin-3-ol)

3-phenylazetidin-3-ol structure
3-phenylazetidin-3-ol structure
Product Name:3-phenylazetidin-3-ol
CAS No:25566-04-5
MF:C9H11NO
MW:149.189742326736
CID:1426590
PubChem ID:10464490
Update Time:2025-04-20

3-phenylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-3-azetidinol
    • 3-phenylazetidin-3-ol
    • 3-PHENYLAZETIDIN-3-YL 2,2,2-TRIFLUOROACETATE
    • DB-366598
    • SCHEMBL1668502
    • s11403
    • SB15473
    • AS-82653
    • EN300-172444
    • CS-0185334
    • 25566-04-5
    • AKOS006329564
    • Inchi: 1S/C9H11NO/c11-9(6-10-7-9)8-4-2-1-3-5-8/h1-5,10-11H,6-7H2
    • InChI Key: BCCJGJCXMIOABO-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC=CC=2)CNC1

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 1.178
  • Melting Point: 154-156 ºC
  • Boiling Point: 265 ºC
  • Flash Point: 125 ºC
  • PSA: 32.26

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